Cas no 286-85-1 (1H-Cyclopropa[b]naphthalene)

1H-Cyclopropa[b]naphthalene structure

Product name:1H-Cyclopropa[b]naphthalene

CAS No:286-85-1

MF:C₁₁H₈

Molecular Weight:140.18122

CID:288066

PubChem ID:136126

1H-Cyclopropa[b]naphthalene Properties

Names and Identifiers

- 1H-Cyclopropa[b]naphthalene
- 1H-Cyclopropa(B)naphthalene
- 286-85-1
- DTXSID30182787
- cyclopropa[b]naphthalin
- InChI=1/C11H8/c1-2-4-9-6-11-7-10(11)5-8(9)3-1/h1-6H,7H
- Inchi： InChI=1S/C11H8/c1-2-4-9-6-11-7-10(11)5-8(9)3-1/h1-6H,7H2
- InChIKey： SHKRKDNBUOUWRB-UHFFFAOYSA-N
- SMILES： C1C2=CC3C(C=C12)=CC=CC=3

Computed Properties

精确分子量: 140.06264
同位素质量: 140.0626
Isotope Atom Count: 0
氢键供体数量: 0
氢键受体数量: 0
重原子数量: 11
可旋转化学键数量: 0
复杂度: 143
共价键单元数量: 1
确定原子立构中心数量: 0
不确定原子立构中心数量: 0
确定化学键立构中心数量: 0
不确定化学键立构中心数量: 0
XLogP3: 2.3
拓扑分子极性表面积: 0

Experimental Properties

Density: 1.196
Boiling Point: 286.6°Cat760mmHg
闪点: 127.6°C
Refractive Index: 1.735
PSA: 0

1H-Cyclopropa[b]naphthalene Literature

1. 1 H-cyclopropa(b)naphthalene-3,6-dione

Brian Halton,Andrew J. Kay,Zha Zhi-mei J. Chem. Soc. Perkin Trans. 1 1993 2239
2. Studies in the cycloproparene series:1 chemistry of the 1-trimethylsilyl-1H-cyclopropa[b]naphthalenyl anion

Brian Halton,Carissa S. Jones J. Chem. Soc. Perkin Trans. 2 1998 2505
3. 1 H-cyclopropa(b)naphthalene-3,6-dione

Brian Halton,Andrew J. Kay,Zha Zhi-mei J. Chem. Soc. Perkin Trans. 1 1993 2239
4. Studies in the cycloproparene series; heterocyclic substituted methylidenecyclopropa[b]naphthalenes

Brian Halton,Mark J. Cooney,Tim W. Davey,Grant S. Forman,Qi Lu,Roland Boese,Dieter Bl?ser,Andreas H. Maulitz J. Chem. Soc. Perkin Trans. 1 1995 2819
5. Studies in the cycloproparene series: chemistry of 1H-cyclopropa[b]naphthalene-3,6-dione and its transformation into 1H-cyclopropa[b]anthracene-3,8-dione1

Brian Halton,Carissa S. Jones,Andrew J. Kay,Davor Margetic,Sanja Sretenovic J. Chem. Soc. Perkin Trans. 1 2000 2205
6. Oxidative tandem annulation of 1-(2-ethynylaryl)prop-2-en-1-ones catalyzed by cooperative iodine and TBHP

Bang Liu,Jiang Cheng,Yang Li,Jin-Heng Li Chem. Commun. 2019 55 667
7. Studies in the cycloproparene series: oxygen-containing 1H-cyclopropa[b]naphthalenes and their methylidene derivatives

Brian Halton,Andrew J. Kay,Zha Zhi-Mei,Roland Boeseb,Thomas Haumann J. Chem. Soc. Perkin Trans. 1 1996 1445
8. Type II photoreaction of 1a,7a-dihydro-1H-cyclopropa [b] naphthalene-2,7-diones: photochemical generation of type II biradicals from cyclobutanols

Atsuhiro Osuka,Hirohito Shimizu,Marli H. Chiba,Hitomi Suzuki,Kazuhiro Maruyama J. Chem. Soc. Perkin Trans. 1 1983 2037
9. Synthetic protocols, molecular polarity, and 13C NMR correlations for 1-aryl- and 1-diarylmethylidene-1H-cyclopropa[b]naphthalenes

Brian Halton,Gareth M. Dixon Org. Biomol. Chem. 2004 2 3139
10. A ligand-controlled switch of regioselectivity in ring-opening coupling of diarylmethylenecyclopropa[b]naphthalenes with Grignard reagents

Jian Cao,Xian Huang,Luling Wu Org. Biomol. Chem. 2016 14 729